An In-depth Technical Guide to the Catharanthine Tartrate Biosynthesis Pathway in Catharanthus roseus
An In-depth Technical Guide to the Catharanthine Tartrate Biosynthesis Pathway in Catharanthus roseus
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the biosynthesis of catharanthine (B190766), a critical precursor to the anticancer drugs vinblastine (B1199706) and vincristine (B1662923), within the medicinal plant Catharanthus roseus. Catharanthine is a prominent member of the terpenoid indole (B1671886) alkaloid (TIA) family. This document details the intricate biosynthetic pathway, from primary precursors to the final assembly of catharanthine. It includes a thorough examination of the key enzymes involved, their genetic regulation, and available quantitative data on metabolite concentrations and enzyme kinetics. Furthermore, this guide furnishes detailed experimental protocols for the analysis of pathway intermediates and the characterization of enzymatic activities, alongside visual representations of the pathway and experimental workflows to facilitate a deeper understanding of this complex metabolic network. This resource is intended to support researchers, scientists, and drug development professionals in their efforts to elucidate and engineer the TIA pathway for enhanced production of these valuable pharmaceutical compounds.
Introduction
Catharanthus roseus, commonly known as the Madagascar periwinkle, is a plant of significant medicinal importance due to its production of a wide array of terpenoid indole alkaloids (TIAs). Among these, the bisindole alkaloids vinblastine and vincristine are indispensable chemotherapeutic agents used in the treatment of various cancers. However, their exceedingly low concentrations in the plant present a major challenge for their sustainable and cost-effective production.
Vinblastine and vincristine are formed through the coupling of two monomeric precursors: vindoline (B23647) and catharanthine. The biosynthesis of catharanthine, an iboga-type alkaloid, is a complex, multi-step process that is spatially and temporally regulated within the plant. Understanding the intricacies of the catharanthine biosynthesis pathway is paramount for developing metabolic engineering strategies aimed at increasing its production, and consequently, the supply of vital anticancer drugs.
This guide provides an in-depth exploration of the catharanthine tartrate biosynthesis pathway, consolidating current knowledge on the enzymatic steps, regulatory mechanisms, and analytical methodologies.
The Catharanthine Biosynthesis Pathway
The biosynthesis of catharanthine is a specialized branch of the broader TIA pathway, which originates from the convergence of the shikimate and the methylerythritol phosphate (B84403) (MEP) pathways.
Upstream Pathways: Synthesis of Precursors
The journey to catharanthine begins with the formation of two primary precursors:
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Tryptamine (B22526): Derived from the amino acid tryptophan, which is a product of the shikimate pathway . The decarboxylation of tryptophan to tryptamine is catalyzed by the enzyme tryptophan decarboxylase (TDC) .
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Secologanin (B1681713): A monoterpenoid seco-iridoid, is synthesized from geranyl pyrophosphate (GPP) via the MEP pathway . A series of enzymatic reactions involving geraniol (B1671447) 10-hydroxylase (G10H) and secologanin synthase (SLS) leads to the formation of secologanin.
The Central Intermediate: Strictosidine (B192452)
The first committed step in TIA biosynthesis is the condensation of tryptamine and secologanin to form strictosidine . This crucial reaction is catalyzed by the enzyme strictosidine synthase (STR) . Strictosidine serves as the universal precursor for all TIAs in C. roseus.
The Catharanthine Branch: From Strictosidine to Catharanthine
The pathway from strictosidine to catharanthine involves a series of complex enzymatic transformations. The key steps are outlined below:
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Deglycosylation of Strictosidine: Strictosidine β-D-glucosidase (SGD) hydrolyzes the glucose moiety from strictosidine, yielding a highly reactive aglycone.
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Formation of Geissoschizine: The unstable strictosidine aglycone is converted to geissoschizine . This is a critical branch point in the TIA pathway.
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Oxidation of Geissoschizine: Geissoschizine oxidase (GO) , a cytochrome P450 enzyme, oxidizes geissoschizine.[1]
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Formation of Stemmadenine (B1243487): The product of GO is further processed to form stemmadenine .
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Acetylation of Stemmadenine: Stemmadenine O-acetyltransferase (SAT) catalyzes the acetylation of stemmadenine to produce O-acetylstemmadenine .[2]
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Cyclization to Catharanthine: The final step is the cyclization of an intermediate derived from O-acetylstemmadenine to form catharanthine , a reaction catalyzed by catharanthine synthase (CS) .[3][4]
The following diagram illustrates the core biosynthetic pathway leading to catharanthine.
Caption: The biosynthesis pathway of catharanthine in Catharanthus roseus.
Quantitative Data
Quantitative understanding of the catharanthine biosynthesis pathway is crucial for identifying rate-limiting steps and developing effective metabolic engineering strategies. This section summarizes available quantitative data on enzyme kinetics and metabolite concentrations.
Enzyme Kinetics
Kinetic parameters for the enzymes involved in the catharanthine pathway are essential for modeling metabolic flux. The following table presents the available data.
| Enzyme | Substrate | Apparent K_m_ | V_max_ | k_cat_ | Source |
| Strictosidine Synthase (STR) | Tryptamine | 2.3 mM | - | - | [5] |
| Secologanin | 3.4 mM | - | - | [5] |
Metabolite Concentrations
The concentration of catharanthine and its precursors can vary significantly depending on the plant tissue, developmental stage, and environmental conditions. The following table provides a summary of reported catharanthine concentrations in different C. roseus materials.
| Plant Material | Condition | Catharanthine Concentration | Vindoline Concentration | Source |
| Hairy Root Cultures | Standard | ~0.2% - 0.4% DW | Very low levels (0.04%–0.08% DW) | [6] |
| Hairy Root Cultures (Transgenic, ORCA2 overexpression) | - | up to 5.986 ± 0.672 mg/g DW | up to 0.1888 ± 0.0024 mg/g DW | [7] |
| Callus Culture | Elicited | 0.00019% DW | 0.00015% DW | [6] |
| Callus Culture (Ag-NPs elicited, 1 mg/L) | Elicited | 1.378 mg/g DW | 1.300 mg/g DW (at 2 mg/L) | [8] |
| Leaves | - | 1808 ng/mL (extract) | 1860 ng/mL (extract) | [9] |
DW = Dry Weight
Experimental Protocols
This section provides detailed methodologies for key experiments relevant to the study of the catharanthine biosynthesis pathway.
Quantification of Catharanthine by HPLC-MS/MS
This protocol is adapted from methodologies described for the analysis of TIAs in C. roseus.[9][10][11]
4.1.1 Sample Preparation (from Plant Tissue)
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Freeze plant material (e.g., leaves, hairy roots) in liquid nitrogen and grind to a fine powder using a mortar and pestle.
-
Weigh approximately 100 mg of the powdered tissue into a microcentrifuge tube.
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Add 1 mL of 80% methanol (B129727) and vortex thoroughly.
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Sonicate the mixture for 30 minutes in a sonicator bath.
-
Centrifuge at 14,000 rpm for 15 minutes.
-
Collect the supernatant and filter it through a 0.22 µm syringe filter into an HPLC vial.
4.1.2 Chromatographic and Mass Spectrometric Conditions
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Instrumentation: UPLC system coupled to a triple quadrupole mass spectrometer.
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Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).
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Mobile Phase A: Water with 0.1% formic acid.
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Mobile Phase B: Acetonitrile with 0.1% formic acid.
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Gradient Elution:
-
0-1 min: 5% B
-
1-8 min: 5-95% B
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8-10 min: 95% B
-
10-10.1 min: 95-5% B
-
10.1-12 min: 5% B
-
-
Flow Rate: 0.3 mL/min.
-
Column Temperature: 40 °C.
-
Injection Volume: 5 µL.
-
Ionization Mode: Positive Electrospray Ionization (ESI+).
-
Scan Type: Multiple Reaction Monitoring (MRM).
-
MRM Transition for Catharanthine: m/z 337.4 → 144.2[10]
4.1.3 Workflow Diagram
Caption: Workflow for the quantification of catharanthine by HPLC-MS/MS.
Enzyme Assay for Strictosidine Synthase (STR)
This protocol is based on established methods for assaying STR activity.
4.2.1 Enzyme Extraction
-
Harvest fresh plant material (e.g., young leaves, cell suspension cultures) and freeze in liquid nitrogen.
-
Grind the frozen tissue to a fine powder.
-
Homogenize the powder in an extraction buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 10 mM β-mercaptoethanol, 10% glycerol, and 1% polyvinylpyrrolidone).
-
Centrifuge the homogenate at 15,000 x g for 20 minutes at 4 °C.
-
Collect the supernatant containing the crude enzyme extract.
4.2.2 Assay Reaction
-
Prepare a reaction mixture containing:
-
100 mM Tris-HCl, pH 7.0
-
5 mM Tryptamine
-
5 mM Secologanin
-
Enzyme extract
-
-
Incubate the reaction mixture at 30 °C for 1 hour.
-
Stop the reaction by adding an equal volume of methanol.
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Centrifuge to pellet precipitated proteins.
-
Analyze the supernatant for the formation of strictosidine using HPLC with UV detection (280 nm).
4.2.3 Assay Workflow
References
- 1. Oxidative Rearrangements of the Alkaloid Intermediate Geissoschizine - PMC [pmc.ncbi.nlm.nih.gov]
- 2. uniprot.org [uniprot.org]
- 3. ENZYME - 5.5.1.37 catharanthine synthase [enzyme.expasy.org]
- 4. CHEM 351—Biochemistry—Enzymes—5.5.1.37 [biochemistry.prof]
- 5. Purification and properties of strictosidine synthase, the key enzyme in indole alkaloid formation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. mdpi.com [mdpi.com]
- 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 8. sabraojournal.org [sabraojournal.org]
- 9. researchgate.net [researchgate.net]
- 10. discovery.researcher.life [discovery.researcher.life]
- 11. researchgate.net [researchgate.net]
